Cas no 1314726-47-0 (2-(1-Aminocyclopropyl)benzoic acid)

• Product Name: 2-(1-Aminocyclopropyl)benzoic acid
• CAS No: 1314726-47-0
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 4935231
• PubChem ID: 55254089
• Update Time: 2026-02-27

2-(1-Aminocyclopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclopropyl)benzoic acid
• 2-(1-Aminocyclopropyl)benzoic acid

• MDL： MFCD09027602
• Inchi： 1S/C10H11NO2/c11-10(5-6-10)8-4-2-1-3-7(8)9(12)13/h1-4H,5-6,11H2,(H,12,13)
• InChI Key： HPPLBHSYBGJNCQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C1(CC1)N)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-(1-Aminocyclopropyl)benzoic acid

Recent Advances in the Application of 2-(1-Aminocyclopropyl)benzoic acid (CAS: 1314726-47-0) in Chemical Biology and Pharmaceutical Research

2-(1-Aminocyclopropyl)benzoic acid (CAS: 1314726-47-0) has emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This compound, characterized by the presence of an aminocyclopropyl group attached to a benzoic acid moiety, has been the focus of recent investigations aimed at exploring its potential in drug discovery and development. The rigid cyclopropyl ring confers conformational constraints that can enhance binding affinity and selectivity, while the benzoic acid group provides a handle for further derivatization, making this molecule a valuable building block for medicinal chemistry.

Recent studies have highlighted the role of 2-(1-Aminocyclopropyl)benzoic acid in the synthesis of novel enzyme inhibitors, particularly targeting proteases and kinases involved in various disease pathways. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the development of selective cathepsin K inhibitors for osteoporosis treatment. The researchers utilized the compound's structural rigidity to design potent inhibitors with improved metabolic stability compared to previous generations of compounds.

In the field of antibiotic development, 2-(1-Aminocyclopropyl)benzoic acid has shown promise as a precursor for novel β-lactamase inhibitors. A recent study published in Antimicrobial Agents and Chemotherapy reported the synthesis of several derivatives that effectively restored the activity of existing β-lactam antibiotics against resistant bacterial strains. The unique three-dimensional structure of the aminocyclopropyl group was found to be crucial for binding to the active site of class A β-lactamases.

The compound's potential in central nervous system (CNS) drug development has also been explored. Research published in Neuropharmacology in early 2024 demonstrated that certain derivatives of 2-(1-Aminocyclopropyl)benzoic acid exhibited significant activity as modulators of glutamate receptors, suggesting potential applications in neurodegenerative diseases and psychiatric disorders. The study particularly noted the compound's ability to cross the blood-brain barrier while maintaining metabolic stability.

From a synthetic chemistry perspective, recent advances have improved the accessibility of 2-(1-Aminocyclopropyl)benzoic acid. A 2023 paper in Organic Process Research & Development described an optimized large-scale synthesis route that significantly reduced production costs while maintaining high purity standards. This development is particularly important as it facilitates broader exploration of the compound's pharmaceutical potential by making it more readily available for structure-activity relationship studies.

Looking forward, the unique properties of 2-(1-Aminocyclopropyl)benzoic acid continue to attract attention in drug discovery. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, targeting indications ranging from inflammatory diseases to oncology. The compound's versatility as a building block, combined with recent synthetic advances, positions it as an important tool in the medicinal chemist's arsenal for addressing current challenges in drug development.